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Compound of Interest

Compound Name: Vinylethoxysilane

Cat. No.: B15472604 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory chemicals is paramount. This guide provides immediate, essential safety and

logistical information for the use of Vinylethoxysilane, focusing on procedural, step-by-step

guidance for operations and disposal.

Vinylethoxysilane is a flammable liquid and vapor that can be harmful if inhaled and may

cause an allergic skin reaction.[1][2] Adherence to proper safety protocols is critical to minimize

exposure and ensure a safe laboratory environment.

Hazard Summary & Quantitative Data
It is crucial to be aware of the physical and chemical properties of Vinylethoxysilane to handle

it safely. No specific occupational exposure limits have been established by major regulatory

agencies like OSHA or ACGIH for Vinylethoxysilane.[3] Therefore, exposure should be kept

as low as reasonably achievable.
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Property Value Source

Synonyms
Trimethoxyvinylsilane; VTMO;

Ethenyltrimethoxysilane
[1][3]

CAS Number 2768-02-7 [1][4]

Physical State Liquid [2][3]

Appearance Colorless [2]

Flash Point 23 °C / 73.4 °F [2]

Boiling Point 123 °C / 253.4 °F [2]

Vapor Pressure 9 mmHg @ 20°C [2]

Hazards

Flammable liquid and vapor,

Harmful if inhaled, May cause

an allergic skin reaction

[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following table summarizes the required PPE for handling Vinylethoxysilane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://wellbefore.com/blogs/news/gloves-types-for-hazardous-chemicals
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Selection%20Chart.pdf
https://wellbefore.com/blogs/news/gloves-types-for-hazardous-chemicals
https://www.youtube.com/watch?v=JPlHZ_Sgkec
https://www.ontario.ca/page/current-occupational-exposure-limits-ontario-workplaces-under-regulation-833
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Selection%20Chart.pdf
https://www.ontario.ca/page/current-occupational-exposure-limits-ontario-workplaces-under-regulation-833
https://www.ontario.ca/page/current-occupational-exposure-limits-ontario-workplaces-under-regulation-833
https://www.ontario.ca/page/current-occupational-exposure-limits-ontario-workplaces-under-regulation-833
https://www.ontario.ca/page/current-occupational-exposure-limits-ontario-workplaces-under-regulation-833
https://wellbefore.com/blogs/news/gloves-types-for-hazardous-chemicals
https://www.ontario.ca/page/current-occupational-exposure-limits-ontario-workplaces-under-regulation-833
https://www.benchchem.com/product/b15472604?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15472604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part PPE Recommendation Details and Specifications

Eyes/Face Safety Goggles / Face Shield

Wear tightly fitting chemical

safety goggles conforming to

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1][5] A face

shield should be used when

there is a potential for

splashing.

Skin/Body
Chemical-Resistant Gloves,

Lab Coat

Gloves: Wear chemical-

impermeable gloves.[4] Nitrile

gloves are suitable for

incidental contact, but for

prolonged or immersive

contact, consult the

manufacturer's specific

chemical resistance guide.

Always inspect gloves for tears

or holes before use.[3]

Clothing: Wear a long-sleeved

lab coat. For larger quantities

or significant splash potential,

consider a chemical-resistant

apron over the lab coat.[1]

Respiratory Fume Hood / Respirator

Handle Vinylethoxysilane only

in a well-ventilated area,

preferably within a chemical

fume hood.[3][4] If exposure

limits are likely to be exceeded

or if irritation is experienced,

use a NIOSH/MSHA or

European Standard EN 149

approved respirator with an

appropriate cartridge.[1]
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Operational and Disposal Plans
Following standardized procedures for handling, storage, and disposal is critical for safety and

regulatory compliance.

Handling and Storage Protocol
Ventilation: Always handle Vinylethoxysilane in a well-ventilated area or a chemical fume

hood to keep airborne concentrations low.[3][4]

Ignition Sources: This material is flammable. Keep it away from open flames, hot surfaces,

and sparks.[1][4] Use non-sparking tools and take precautionary measures against static

discharge.[1][2]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[1] Do not breathe vapors or

mist.[4] Wash hands thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

incompatible materials such as strong oxidizing agents.[1][3] The material is moisture-

sensitive; storage under a nitrogen blanket has been recommended.[3] Ensure that eyewash

stations and safety showers are located close to the workstation.[1][3]

Spill Management Protocol
Evacuate: Evacuate personnel from the immediate spill area.

Ventilate: Ensure adequate ventilation.

Control Ignition: Remove all sources of ignition.[1]

Containment: Use a non-combustible absorbent material (e.g., sand, earth) to soak up the

spill.[1]

Collection: Use spark-proof tools to collect the absorbed material into a suitable, closed

container for disposal.[1][4]

Decontamination: Clean the spill area thoroughly.
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Waste Disposal Protocol
Chemical Waste: Dispose of Vinylethoxysilane and any contaminated absorbent material

as hazardous waste.[2] All waste disposal must be in accordance with federal, state, and

local regulations.

Contaminated PPE: Contaminated work clothing should not be allowed out of the workplace.

[2] Dispose of contaminated gloves and other disposable PPE as hazardous waste in a

sealed container.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of

Vinylethoxysilane, from preparation to final disposal.
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1. Preparation Phase

2. Handling Phase

3. Cleanup & Disposal Phase

Emergency Protocol

Start: Task Assessment

Don Appropriate PPE
(Goggles, Lab Coat, Gloves)

Verify Fume Hood Operation

Gather Materials & Reagents

Begin Handling Vinylethoxysilane
(Inside Fume Hood)

Perform Experimental Procedure Spill Occurs

End of Procedure

Segregate Waste:
- Liquid Chemical Waste

- Solid Contaminated Waste

Seal Hazardous Waste Containers

Decontaminate Work Area

Doff PPE Correctly

Dispose of Contaminated PPE
(e.g., Gloves) as Hazardous Waste

Wash Hands Thoroughly

Process Complete

End

Execute Spill Management Protocol

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Vinylethoxysilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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